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Introduction
Cesium carbonate (Cs₂CO₃) is an inorganic compound that has established itself as a

versatile and indispensable reagent in modern chemical synthesis and materials science.[1] It

is a white, crystalline, hygroscopic solid known for its high solubility in polar solvents and its

strong basicity.[2][3] This combination of properties makes it a superior alternative to other

common inorganic bases, such as potassium carbonate or sodium carbonate, in a wide range

of chemical transformations.[4][5] Its applications are extensive, spanning from being a crucial

base in metal-catalyzed cross-coupling reactions to facilitating the synthesis of complex

pharmaceutical intermediates and enhancing the efficiency of advanced materials like solar

cells.[5][6] This guide provides a comprehensive overview of its chemical and physical

properties, structure, synthesis protocols, and key applications.

Chemical Formula and Structure
The chemical formula for cesium carbonate is Cs₂CO₃.[2] It consists of two cesium cations

(Cs⁺) and one carbonate anion (CO₃²⁻).[7] The compound has a molecular weight of 325.82

g/mol .[3][4]

Structurally, cesium carbonate crystallizes in the monoclinic crystal system.[8] The carbonate

ions are planar, and the cesium ions are coordinated to the oxygen atoms of the carbonate

groups. This arrangement results in a stable crystalline lattice.[7]
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Physicochemical Properties
Cesium carbonate's utility is largely dictated by its distinct physical and chemical properties. A

key advantage is its significantly higher solubility in organic solvents compared to other alkali

metal carbonates like Na₂CO₃ and K₂CO₃.[2][4] This enhanced solubility allows it to be used

effectively in a broader range of reaction conditions. It is stable under normal conditions but is

very deliquescent, meaning it readily absorbs moisture from the air.[7][9]

Table 1: General and Physical Properties of Cesium Carbonate

Property Value

IUPAC Name Dicesium carbonate[10]

CAS Number 534-17-8[4]

Molecular Formula Cs₂CO₃[2][3][4]

Molar Mass 325.82 g/mol [3][4]

Appearance White crystalline solid/powder[2][4]

Density 4.072 g/cm³[2]

Melting Point 610 °C (1,130 °F; 883 K) (decomposes)[2][4]

Magnetic Susceptibility (χ) −103.6·10⁻⁶ cm³/mol[2]

Table 2: Solubility of Cesium Carbonate in Various Solvents

Solvent Solubility (g/L) Temperature (°C)

Water 2605 15[2]

Ethanol 110 [2]

Dimethylformamide (DMF) 119.6 [2]

Dimethyl Sulfoxide (DMSO) 361.7 [2]

Sulfolane 394.2 [2]

N-Methylpyrrolidone 723.3 [2]
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Table 3: Crystal Structure and Lattice Parameters

Parameter Value

Crystal System Monoclinic[8]

Lattice Parameter 'a' 10.601 Å[8]

Lattice Parameter 'b' 6.263 Å[8]

Lattice Parameter 'c' 8.093 Å[8]

Key Applications in Research and Development
Cesium carbonate is a preferred base in a multitude of organic reactions due to its strong

basicity and high solubility.[3] Its "soft" cesium cation can also influence reaction pathways and

selectivity.[11]

Metal-Catalyzed Cross-Coupling Reactions
Cesium carbonate is a cornerstone in many pivotal carbon-carbon bond-forming reactions,

which are fundamental to pharmaceutical and materials synthesis.[5] It is particularly effective

in Suzuki, Heck, and Sonogashira coupling reactions.[5][6] In Suzuki reactions, the reactivity

order of alkali carbonates often follows Cs₂CO₃ > K₂CO₃ > Na₂CO₃ > Li₂CO₃.[12]
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Diagram of the Suzuki Coupling Reaction.

N-Alkylation and O-Alkylation Reactions
It is highly efficient for the N-alkylation of a wide range of nitrogen-containing compounds,

including sulfonamides, amines, indoles, and other heterocycles.[2][5] The use of cesium
carbonate in these reactions often results in higher yields and improved selectivity compared

to other bases.[5] Similarly, it is effective for the O-alkylation of phenols and alcohols.[5]

Aerobic Oxidation of Alcohols
In the presence of a gold catalyst (Na[AuCl₄]), cesium carbonate serves as a very efficient co-

catalyst for the aerobic oxidation of alcohols to aldehydes and ketones at room temperature.[2]

A significant advantage of this system is that when primary alcohols are used, there is no over-

oxidation to form carboxylic acids.[2]

Materials Science and Electronics
Cesium carbonate has found applications in energy conversion technologies.[2] When used

as a thin layer in polymer solar cells, thermal annealing of Cs₂CO₃ can enhance power
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conversion efficiency and the operational lifetime of the devices.[2] It is also used in the

fabrication of specialty optical glass and advanced ceramics, where it helps to improve thermal

stability and optical properties.[6]

Experimental Protocols
Detailed methodologies are crucial for reproducibility. The following sections outline protocols

for the synthesis of cesium carbonate and its application in representative organic reactions.

Synthesis of Cesium Carbonate
Cesium carbonate can be synthesized via several routes. A common laboratory and industrial

method involves the reaction of cesium hydroxide with carbon dioxide.[2]

Start: Cesium Hydroxide (CsOH)
Solution

Bubble Carbon Dioxide (CO₂)
gas through the solution

Reaction: 2 CsOH + CO₂ →
Cs₂CO₃ + H₂O

Crystallize the product from
the aqueous solution

End: Pure Cesium Carbonate
(Cs₂CO₃) Crystals

Click to download full resolution via product page
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Workflow for Cesium Carbonate Synthesis.

Another method involves the thermal decomposition of cesium oxalate.[2] Reaction: Cs₂C₂O₄

→ Cs₂CO₃ + CO[2]

A more complex industrial process involves extraction from the mineral pollucite.

Protocol: Extraction from Pollucite Ore[13]

Grinding: The pollucite ore is ground using a ball mill to a fine powder (e.g., 120 mesh).[13]

Acidification: The powdered ore is mixed with concentrated hydrochloric acid (e.g., 10

equivalents) and heated in a closed reactor (e.g., 100°C for 2 hours).[13]

Leaching: Water is added to the resulting slurry (e.g., liquid-to-solid ratio of 4:1) and heated

(e.g., 80-100°C for 1 hour) to leach the cesium salts into the aqueous phase.[13]

Precipitation of Impurities: The pH of the solution is adjusted to 10 with sodium hydroxide to

precipitate impurities like aluminum, silicon, and other metals.[13]

Filtration: The mixture is filtered to remove the solid impurities.[13]

Solvent Extraction: The cesium is selectively extracted from the filtrate using a specialized

extractant.[13]

Stripping and Carbonization: The cesium is stripped from the organic phase using carbon

dioxide, which forms a cesium carbonate solution. This solution is further carbonated under

pressure.[13]

Crystallization and Purification: The solution is concentrated to crystallize the cesium
carbonate. The crystals are then isolated, redissolved, and recrystallized to achieve high

purity (e.g., 99.99%).[13]

Drying: The final crystals are dried in an oven to yield the final product.[13]
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Workflow for Cs₂CO₃ Extraction from Ore.
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General Protocol for Synthesis of Polyhydroquinoline
Derivatives[14]
This protocol demonstrates the use of cesium carbonate as an efficient catalyst.

Reactant Mixture: A mixture of an arylaldehyde (2 mmol), dimedone (2 mmol), ethyl

acetoacetate (2.5 mmol), and ammonium acetate (3 mmol) is prepared.[14]

Catalyst Addition: 10 mol% of Cs₂CO₃ and a phase transfer catalyst (tetrabutylammonium

bromide, 0.05 g) are added.[14]

Solvent and Reaction: The components are dissolved in methanol (5 mL) and irradiated with

a 200W tungsten lamp for a specified time.[14]

Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC).[14]

Work-up: Upon completion, the reaction mixture is cooled to room temperature and poured

into ice water. The resulting precipitate is filtered to yield the polyhydroquinoline product.[14]

General Protocol for O-Alkylation of a Phenol[4]
Dissolution: A solution of the starting phenol (1.07 mmol) is prepared in acetone (10 mL).[4]

Reagent Addition: An alkyl bromide (1.2 mmol) is added, followed by cesium carbonate (3.1

mmol).[4]

Reaction: The mixture is stirred under appropriate conditions (e.g., temperature, time) until

the reaction is complete.[4]

Work-up: The reaction is then quenched and worked up using standard extraction and

purification techniques (e.g., chromatography) to isolate the O-alkylated product.[4]

Conclusion
Cesium carbonate is a powerful and enabling reagent for chemists in both academic and

industrial settings. Its unique solubility profile and high basicity allow for efficient and often

highly selective chemical transformations that are challenging with other inorganic bases.[15]

From facilitating the construction of complex molecular architectures essential for drug
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development to enhancing the performance of next-generation materials, the applications of

cesium carbonate continue to expand, solidifying its role as a critical tool in modern science.

[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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